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This technical guide provides a comprehensive overview of the spectroscopic properties of
(1,3-Dimethylpiperidin-3-yl)methanol. Designed for researchers, scientists, and professionals
in drug development, this document delves into the predicted and comparative analysis of its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Due to
the limited availability of direct experimental spectra in public databases, this guide leverages
theoretical predictions, data from analogous compounds, and fundamental spectroscopic
principles to offer a robust characterization of this molecule.

Introduction: Unveiling the Molecular Signature

(1,3-Dimethylpiperidin-3-yl)methanol, with the chemical formula CsH17NO and a molecular
weight of 143.23 g/mol , is a substituted piperidine derivative.[1] The piperidine scaffold is a
significant pharmacophore found in numerous pharmaceuticals, making the characterization of
its analogs crucial for drug discovery and development.[2] Spectroscopic techniques such as
NMR, IR, and MS are indispensable tools for elucidating the structure, purity, and
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fragmentation patterns of such molecules. This guide will provide an in-depth analysis of the
expected spectroscopic features of (1,3-Dimethylpiperidin-3-yl)methanol, offering a valuable
resource for its identification and characterization.

Molecular Structure and Key Features:

The structure of (1,3-Dimethylpiperidin-3-yl)methanol comprises a piperidine ring with a
methyl group on the nitrogen atom (N-methyl) and both a methyl and a hydroxymethyl group at
the 3-position. This substitution pattern gives rise to a tertiary alcohol and a tertiary amine
within the same molecule.

Figure 1: Chemical structure of (1,3-Dimethylpiperidin-3-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Window into the Proton and Carbon Skeleton

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of
a molecule. Although experimental NMR data for (1,3-Dimethylpiperidin-3-yl)methanol is not
readily available, we can predict the salient features of its *H and 13C NMR spectra based on
the analysis of similar structures and established chemical shift principles.

Predicted *H NMR Spectrum

The *H NMR spectrum of (1,3-Dimethylpiperidin-3-yl)methanol is expected to show distinct
signals for the protons of the N-methyl group, the C-methyl group, the hydroxymethyl group,
and the piperidine ring protons. The chemical shifts are influenced by the electronegativity of
adjacent atoms (N and O) and the overall molecular geometry.

Table 1: Predicted *H NMR Chemical Shifts and Multiplicities for (1,3-Dimethylpiperidin-3-
yl)methanol
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Proton
Assignment

Predicted
Chemical Shift

(3, ppm)

Multiplicity

Integration

Rationale

CHs-N

~22-24

Singlet (s) 3H

Protons on the
nitrogen-bound
methyl group are
deshielded by
the nitrogen

atom.

CHs-C3

~1.0-1.2

Singlet (s) 3H

Protons on the
methyl group at
the quaternary

carbon C3.

CH2-OH

~3.4-3.6

Singlet (s) or AB

quartet

2H

Protons of the
hydroxymethyl
group are
deshielded by
the oxygen atom.
The multiplicity
could be a
singlet due to
free rotation, or
an AB quartet if
rotation is

hindered.

OH

Variable

Broad Singlet (br

s)

The chemical
shift is
concentration
and solvent
dependent due
to hydrogen
bonding.
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The piperidine
ring protons will
appear as a
series of
complex
multiplets due to

overlappin
Piperidine Ring PPing

Protons (C2,C4, ~1.4-28 Multiplets (m) 8H
C5, C6)

signals and spin-
spin coupling.
Protons on
carbons adjacent
to the nitrogen
(C2 and C6) are
expected to be at
the lower field

end of this range.

Rationale based on data from analogous compounds such as 3-Piperidinemethanol and N-
methylpiperidine, and general principles of NMR spectroscopy.[3][4]

Predicted **C NMR Spectrum

The proton-decoupled 3C NMR spectrum will provide information on the number of unique
carbon environments. For (1,3-Dimethylpiperidin-3-yl)methanol, eight distinct carbon signals
are expected.

Table 2: Predicted 3C NMR Chemical Shifts for (1,3-Dimethylpiperidin-3-yl)methanol
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. Predicted Chemical Shift .
Carbon Assignment Rationale

(3, ppm)

The N-methyl carbon is a
CHs-N ~42 - 46 characteristic feature in N-
alkylpiperidines.[5]

The methyl group attached to

CHs-C3 ~20-25
the quaternary carbon C3.
The carbon of the
hydroxymethyl group is
CH2-OH ~65 - 70 y ”y yg. P
significantly deshielded by the
attached oxygen atom.
The quaternary carbon at the
C3 (quaternary) ~35-40 3-position of the piperidine
ring.
Carbons adjacent to the
C2,C6 ~55 - 60 _ .
nitrogen atom are deshielded.
The remaining piperidine rin
C4,C5 ~20 - 30 9 PP 9

carbons.

Rationale based on established chemical shift ranges and data from studies on N-
alkylpiperidines.[5]
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Figure 2: General workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy: Identifying Functional
Groups

IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule.
The IR spectrum of (1,3-Dimethylpiperidin-3-yl)methanol will be dominated by absorptions
corresponding to the O-H bond of the alcohol, C-H bonds of the alkyl groups, the C-N bond of
the tertiary amine, and the C-O bond of the alcohol.

Table 3: Predicted IR Absorption Bands for (1,3-Dimethylpiperidin-3-yl)methanol

Predicted
Vibration Type = Wavenumber Intensity Rationale

Functional

Group (cm-1)

The broadness is
due to

Alcohol (O-H) Stretching 3200 - 3600 Strong, Broad intermolecular
hydrogen
bonding.[6][7]

Characteristic of
) sp3 C-H bonds in
) Medium to o
Alkyl (C-H) Stretching 2850 - 3000 the piperidine
Strong ]
ring and methyl

groups.

Often overlaps

with other
Stretching 1050 - 1250 Medium to Weak  absorptions in

the fingerprint

Tertiary Amine
(C-N)

region.

This absorption
Primary Alcohol ] is characteristic
Stretching 1000 - 1075 Strong ]
(C-0) of primary

alcohols.[8]
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Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation
pattern of a molecule upon ionization, which aids in structure elucidation.

Predicted Molecular lon and Adducts

Based on the molecular formula CsH17NO, the monoisotopic mass is 143.1310 Da. In
electrospray ionization (ESI), the protonated molecule [M+H]* is expected at an m/z of
144.1383.[9] Other common adducts such as [M+Na]* at m/z 166.1202 may also be observed.

[9]

Table 4: Predicted m/z Values for Common Adducts of (1,3-Dimethylpiperidin-3-yl)methanol

Adduct Predicted m/z
[M+H]* 144.13829
[M+Na]* 166.12023
[M-H]- 142.12373
[M]* 143.13046

Data sourced from PubChemLite.[9]

Predicted Fragmentation Pattern

Under electron ionization (EI) or collision-induced dissociation (CID) in tandem MS, (1,3-
Dimethylpiperidin-3-yl)methanol is expected to undergo characteristic fragmentations. The
fragmentation of piperidine derivatives is often initiated by the nitrogen atom, leading to alpha-
cleavage.[2]

A primary fragmentation pathway would involve the loss of the hydroxymethyl radical (¢«CH20H,
31 Da) or water (H20, 18 Da) from the molecular ion. Alpha-cleavage adjacent to the nitrogen
Is also a dominant pathway for piperidine derivatives, which could lead to the loss of
substituents on the ring.
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Figure 3: Plausible mass fragmentation pathways for (1,3-Dimethylpiperidin-3-yl)methanol.

Experimental Protocols

While experimental data for the title compound is scarce, the following are standard, self-
validating protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of (1,3-Dimethylpiperidin-3-
yl)methanol in ~0.6 mL of a suitable deuterated solvent (e.g., CDCIz, MeOD-d4, or DMSO-
de) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal
standard (& 0.00 ppm).

e 'H NMR Acquisition: Acquire the *H NMR spectrum on a 400 MHz or higher field
spectrometer. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2
seconds, and an acquisition time of 2-4 seconds. Process the data with Fourier
transformation, phasing, and baseline correction.

e 13C NMR Acquisition: Acquire the proton-decoupled 3C NMR spectrum. This typically
requires a larger number of scans than *H NMR due to the lower natural abundance of $3C.

IR Spectroscopy

o Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the
compound between two KBr or NaCl plates. For a solid, a KBr pellet can be made by
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grinding a small amount of the sample with dry KBr powder and pressing it into a transparent
disk.

o Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR)
spectrometer, typically over the range of 4000-400 cm~1. A background spectrum of the
empty sample holder (or pure KBr pellet) should be recorded and subtracted from the
sample spectrum.

Mass Spectrometry

o Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable
solvent such as methanol or acetonitrile, with or without a small amount of formic acid to
promote protonation for ESI.

o Data Acquisition (ESI-MS): Infuse the sample solution into an electrospray ionization mass
spectrometer. Acquire the full scan mass spectrum in positive ion mode to observe the
[M+H]* and other adducts.

o Data Acquisition (EI-MS): For a volatile sample, introduce it into an electron ionization mass
spectrometer. The resulting spectrum will show the molecular ion and its fragmentation
pattern.

Conclusion

This technical guide has provided a detailed, albeit predictive and comparative, spectroscopic
characterization of (1,3-Dimethylpiperidin-3-yl)methanol. By leveraging data from analogous
structures and fundamental principles, we have outlined the expected *H NMR, 3C NMR, IR,
and MS data. This information serves as a valuable baseline for researchers working with this
compound, aiding in its synthesis, purification, and further investigation in various scientific and
developmental contexts. The provided protocols offer a standardized approach for obtaining
experimental data, which would be essential for confirming these predictions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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